Cas no 1610943-06-0 (Emicizumab)

• Product Name: Emicizumab
• CAS No: 1610943-06-0
• CID: 4733012
• Update Time: 2025-05-21

Emicizumab Chemical and Physical Properties

Names and Identifiers

• Emicizumab
• Research Grade Emicizumab (DHB87901)
• Emicizumab (anti-Factor IX)
• ACE 910|||RO 5534262

Additional information on Emicizumab

Emicizumab: A Breakthrough in Hemophilia A Treatment

Emicizumab, also known by its CAS number 1610943-06-0, is a groundbreaking monoclonal antibody designed to treat hemophilia A, a genetic bleeding disorder. This innovative therapy has revolutionized the way hemophilia A is managed, offering patients a safer and more effective treatment option compared to traditional methods. The development of emicizumab represents a significant advancement in hematology and has been widely recognized for its potential to improve the quality of life for individuals with this condition.

The mechanism of action of emicizumab involves mimicking the function of von Willebrand factor (vWF), a critical protein in blood coagulation. By binding to both factor IXa and factor Xa, emicizumab facilitates the activation of the coagulation cascade, thereby promoting blood clot formation at the site of injury. This unique approach bypasses the need for endogenous vWF, making it particularly effective for patients with severe hemophilia A who lack sufficient levels of this protein.

Emicizumab was first approved by the U.S. Food and Drug Administration (FDA) in November 2017 under the brand name Hemlibra®. Since its introduction, it has been extensively studied in clinical trials, demonstrating remarkable efficacy and safety profiles. Recent studies have shown that emicizumab significantly reduces bleeding episodes in patients with hemophilia A, including those with inhibitors to factor VIII (FVIII). This has made it a preferred treatment option for a wide range of patients, including children and adults.

The development of emicizumab was driven by advancements in recombinant DNA technology and monoclonal antibody engineering. Researchers utilized cutting-edge techniques to design a molecule that could specifically target the interaction between factor IXa and factor Xa without causing off-target effects. This precision ensures that emicizumab works efficiently while minimizing adverse reactions.

In addition to its therapeutic benefits, emicizumab has also contributed to our understanding of the coagulation process. By studying how this antibody interacts with key proteins in the clotting cascade, scientists have gained valuable insights into the pathophysiology of hemophilia A and other bleeding disorders. These findings have paved the way for the development of next-generation therapies targeting similar mechanisms.

The impact of emicizumab extends beyond its clinical applications. Its success has inspired further research into antibody-based therapies for other genetic disorders, demonstrating the potential of biotechnology in addressing unmet medical needs. As researchers continue to explore new targets and mechanisms, it is likely that similar approaches will be applied to treat a variety of conditions in the future.

In conclusion, emicizumab, CAS number 1610943-06-0, represents a major milestone in hematology and gene therapy. Its innovative mechanism of action, coupled with its proven efficacy and safety profile, has transformed the treatment landscape for hemophilia A. As research continues to evolve, it is anticipated that emicizumab-based therapies will play an even greater role in improving patient outcomes and advancing medical science.